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Part 1: Executive Summary & Compound
Identification

Author: BenchChem Technical Support Team. Date: March 2026

Compound of Interest

Compound Name: C18H13CIN202

Cat. No.: B8723462

Subject: Comprehensive handling guide for C18H13CIN202, primarily identified as the
research compound CPYPP. Primary Application: Selective inhibitor of DOCK2 (Dedicator of
Cytokinesis 2), used to block Racl activation in immunological and oncological research.
Target Audience: Medicinal Chemists, Cell Biologists, and Lab Managers.

While the molecular formula C18H13CIN202 may theoretically refer to multiple isomers (e.qg.,
metabolites of Boscalid or specific benzamide derivatives), this guide focuses on CPYPP (CAS:
310460-39-0), the most commercially significant research tool with this composition. The
protocols below are designed to mitigate the specific degradation pathways associated with its
conjugated pyrazolidinedione structure: photolytic degradation and hydrolytic ring opening.

Part 2: Physical & Chemical Characterization
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Property Specification Notes
Common Name CPYPP
Note: Often cited as 4-[3-(2-
4-[(2- chlorophenyl)-2-propen-1-
IUPAC Name chlorophenyl)methylidene]-1- ylidene]-1-phenyl-3,5-
phenylpyrazolidine-3,5-dione pyrazolidinedione in older
literature.
CAS Number 310460-39-0
Molecular Weight 324.76 g/mol
Color indicates extended
Orange to Dark Red ) ) ) )
Appearance ] ) conjugation; highly light-
Crystalline Solid o
sensitive.
N DMSO (~50 mM), DMF (~30 Poorly soluble in Ethanol (<1
Solubility
mM) mg/mL) and Water.
~4.5 (Acidic proton on ) ) )
pKa lonizable in basic buffers.

pyrazolidinedione ring)

Part 3: Storage Protocols (Solid State)

Core Directive: The primary threat to the shelf life of solid CPYPP is moisture-induced

hydrolysis of the cyclic imide (pyrazolidinedione) and photo-isomerization of the exocyclic

double bond.

Long-Term Storage Conditions (Shelf Life: 22 Years)

e Temperature: Store at -20°C (-4°F).

» Container: Amber glass vials with Teflon-lined screw caps. Avoid clear plastic microfuge

tubes for long-term storage due to gas permeability and light transmission.

o Atmosphere: Purge headspace with Argon or Nitrogen gas before sealing.
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o Desiccation: Store vials inside a secondary container (e.g., a sealed jar or desiccator box)
containing active silica gel or Drierite™.

Short-Term Handling (Benchtop)

o Equilibrate the vial to room temperature (20—25°C) before opening. This prevents
atmospheric moisture from condensing on the cold solid, which accelerates degradation.

 Light Protection: Perform weighing and handling under low-light conditions or use amber
vessels. Wrap clear vessels in aluminum foil immediately.

Part 4: Solubilization & Solution Stability

Critical Insight: CPYPP is hydrophobic. Researchers often fail by attempting to dissolve it
directly in agueous buffers, leading to precipitation.

Protocol: Preparation of Stock Solution (10 mM)

e Solvent Choice: Use anhydrous DMSO (Dimethyl Sulfoxide), Grade 299.9%.
o Calculation: To prepare 1 mL of 10 mM stock:

o Weigh 3.25 mg of CPYPP.

o Add 1.0 mL of anhydrous DMSO.

» Dissolution: Vortex for 30—60 seconds. If particulates persist, sonicate in a water bath at
37°C for 5 minutes. The solution should be clear and orange/red.[1]

 Aliquoting: Do not store the bulk stock. Aliquot into single-use volumes (e.g., 20-50 pL) in
amber polypropylene tubes.

o Storage of Solutions:

-80°C: Stable for 6 months.

o

-20°C: Stable for 1 month.

[¢]

[¢]

4°C / RT: Unstable; use within 24 hours.
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In-Vitro Application Note

When diluting into culture media:

e Dilute the DMSO stock at least 1:1000 to keep final DMSO concentration <0.1% (to avoid
solvent toxicity).

» Add the stock dropwise to the media while vortexing to prevent local precipitation.

Part 5: Quality Control & Shelf Life Validation

To verify the integrity of CL8H13CIN202 after storage, use the following QC parameters.

e HPLC Method:

o

Column: C18 Reverse Phase (e.g., Agilent Zorbax, 3.5 um).

[¢]

Mobile Phase: Acetonitrile : Water (0.1% TFA) gradient (50:50 to 95:5 over 20 mins).

[e]

Detection: UV at 362 nm (Specific absorption max for the conjugated system).

[e]

Acceptance Criteria: Purity 298% (Area under curve).
 Visual Inspection:
o Pass: Bright orange/red powder.
o Fail: Pale yellow or brown sticky mass (indicates oxidation or hydrolysis).

Part 6: Visualization of Handling Workflow

The following diagram illustrates the critical decision pathways for handling CPYPP to ensure
maximum stability.
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Caption: Logical workflow for the receipt, storage, solubilization, and disposal of CPYPP to
maintain experimental integrity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1. CPYPP 298% (HPLC) | Sigma-Aldrich [sigmaaldrich.com]
e 2. cdn.caymanchem.com [cdn.caymanchem.com]
¢ 3. caymanchem.com [caymanchem.com]

¢ To cite this document: BenchChem. [Part 1: Executive Summary & Compound Identification].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8723462#storage-conditions-and-shelf-life-of-
c18h13cIn202]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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